
Safeguarding Your Research: A Comprehensive
Guide to Handling 3,5-Dinitrobenzaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,5-Dinitrobenzaldehyde

Cat. No.: B077469 Get Quote

For Immediate Use by Laboratory Professionals: This document provides critical safety

protocols, operational procedures, and disposal plans for the handling of 3,5-
Dinitrobenzaldehyde (CAS No: 14193-18-1). Adherence to these guidelines is essential for

ensuring personnel safety and minimizing environmental impact in research and development

settings.

3,5-Dinitrobenzaldehyde is a chemical compound that requires careful handling due to its

hazardous properties. It is classified as a corrosive and irritant, necessitating the use of

appropriate personal protective equipment (PPE) and adherence to strict safety procedures to

prevent contact with skin, eyes, and the respiratory system.

Quantitative Data Summary
For quick reference, the key physical and chemical properties of 3,5-Dinitrobenzaldehyde are

summarized in the table below.
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Property Value

Molecular Formula C₇H₄N₂O₅[1][2][3]

Molecular Weight 196.12 g/mol [1][2][3]

Appearance Brown to yellow crystalline powder/solid[4][5]

Melting Point 68.00 - 71.00 °C / 154.4 - 159.8 °F[5]

Boiling Point 190 °C / 374 °F @ 10 mmHg[5]

Essential Personal Protective Equipment (PPE)
A systematic approach to personal safety is paramount when working with 3,5-
Dinitrobenzaldehyde. The following PPE is mandatory to prevent exposure.
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PPE Category Item
Specifications and
Remarks

Eye Protection
Safety Glasses with side

shields or Goggles

Must conform to EN166 (EU)

or OSHA 29 CFR 1910.133

(US) standards.[4][5][6]

Face Protection Face Shield

Recommended when there is

a risk of splashing or dust

generation.[4]

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

suitable. Gloves must be

inspected for integrity before

each use and disposed of

properly after handling.[4]

Body Protection Laboratory Coat

Should be fully buttoned to

provide a barrier against

accidental contact.[4]

Respiratory Protection Dust mask or respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

ventilation is inadequate or if

there is a risk of inhaling dust.

[4]

Experimental Protocol: Safe Handling Procedure
A step-by-step operational plan must be followed to ensure the safe handling of 3,5-
Dinitrobenzaldehyde.

1. Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.

Gather all necessary PPE and ensure it is in good condition.
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Have an emergency eyewash station and safety shower readily accessible.

Prepare all necessary equipment and reagents before handling the chemical.

2. Handling:

Wear all required PPE as specified in the table above.

Avoid all personal contact, including inhalation of dust.[7]

Carefully transfer the desired amount of the chemical using a spatula or other appropriate

tool, minimizing the creation of dust clouds.

Keep the container tightly closed when not in use.[4]

3. Post-Experiment:

Wash hands and any exposed skin thoroughly after handling.[6]

Clean the work area and any equipment used, collecting all residues for proper disposal.

Remove and properly dispose of contaminated PPE as hazardous waste.

Emergency First Aid Measures
Immediate action is vital in case of accidental exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[6][8]

Skin Contact

Immediately flush the contaminated skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.

Wash the area with soap and water. Seek

medical attention if irritation persists.[6][8][9]

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. If breathing is difficult, trained

personnel may administer oxygen. Seek

immediate medical attention.[8][9]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[8]

Spill and Disposal Plan
All waste containing 3,5-Dinitrobenzaldehyde must be treated as hazardous waste.

Spill Response:

Evacuate personnel from the immediate area and ensure adequate ventilation.

Remove all ignition sources.[7]

Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust formation, and

place it into a suitable, labeled container for disposal.[5]

Clean the spill area thoroughly.
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Waste Disposal:

Waste Segregation: Do not mix 3,5-Dinitrobenzaldehyde waste with other chemical waste

unless compatibility is known.

Containerization: Collect all solid waste, including contaminated PPE and cleaning materials,

in a clearly labeled, sealed, and appropriate container for hazardous waste.

Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal

company, following all local, state, and federal regulations.[6]

Safe Handling Workflow for 3,5-Dinitrobenzaldehyde
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Caption: Step-by-step workflow for the safe handling of 3,5-Dinitrobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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